Cas no 1583277-33-1 ((2R,3S,11bS)-Dihydrotetrabenazine-d6)

• Product Name: (2R,3S,11bS)-Dihydrotetrabenazine-d6
• CAS No: 1583277-33-1
• MF: C₁₉H₂₃D₆NO₃
• MW: 325.48
• CID: 5089006
• Update Time: 2025-06-09

(2R,3S,11bS)-Dihydrotetrabenazine-d6 Chemical and Physical Properties

Names and Identifiers

• (2R,3S,11bS)-Dihydrotetrabenazine-d6

• Inchi： 1S/C19H29NO3/c1-12(2)7-14-11-20-6-5-13-8-18(22-3)19(23-4)9-15(13)16(20)10-17(14)21/h8-9,12,14,16-17,21H,5-7,10-11H2,1-4H3/t14-,16-,17+/m0/s1/i3D3,4D3
• InChI Key： WEQLWGNDNRARGE-RXXFDNCFSA-N
• SMILES： C1C(OC([2H])([2H])[2H])=C(OC([2H])([2H])[2H])C=C2CCN3C[C@H](CC(C)C)[C@H](O)C[C@@]3([H])C=12

Additional information on (2R,3S,11bS)-Dihydrotetrabenazine-d6

Comprehensive Overview of (2R,3S,11bS)-Dihydrotetrabenazine-d6 (CAS No. 1583277-33-1): Applications and Research Insights

(2R,3S,11bS)-Dihydrotetrabenazine-d6 (CAS No. 1583277-33-1) is a deuterated analog of dihydrotetrabenazine, a compound widely studied for its role in neurological research. This isotopically labeled variant, featuring six deuterium atoms, is particularly valuable in pharmacokinetic studies and metabolic pathway analysis. Its unique structure enhances stability and reduces metabolic interference, making it indispensable for high-precision mass spectrometry and drug development applications.

The growing demand for deuterated compounds like (2R,3S,11bS)-Dihydrotetrabenazine-d6 reflects broader trends in precision medicine and neurodegenerative disease research. Researchers frequently inquire about its synthesis methods, isotopic purity, and applications in PET imaging, aligning with current interests in biomarker discovery and targeted therapy. Its CAS No. 1583277-33-1 is often searched alongside terms like "deuterated VMAT2 inhibitors" or "isotope-labeled neurochemicals," highlighting its niche significance.

From a technical perspective, (2R,3S,11bS)-Dihydrotetrabenazine-d6 serves as a critical internal standard in quantitative LC-MS/MS assays, addressing challenges in neurotransmitter quantification. Recent publications emphasize its utility in studying vesicular monoamine transporter 2 (VMAT2) dynamics, a hot topic due to emerging therapies for Huntington's disease and tardive dyskinesia. The deuterium incorporation at specific positions minimizes first-pass metabolism, a feature highly relevant to oral drug bioavailability studies.

Innovations in isotope chemistry have further amplified the relevance of CAS No. 1583277-33-1. Unlike conventional analogs, this deuterated version exhibits superior signal-to-noise ratios in molecular imaging, answering frequent queries about tracer sensitivity in preclinical models. Its application extends to enzyme inhibition assays, where deuterium effects on binding affinity are actively investigated—a subtopic gaining traction in structure-activity relationship (SAR) discussions.

Quality control parameters for (2R,3S,11bS)-Dihydrotetrabenazine-d6 remain a key focus area, with analytical techniques like HPLC-UV and NMR spectroscopy ensuring ≥98% chemical purity and ≥99% isotopic enrichment. These specifications cater to stringent requirements in regulatory submissions and GLP-compliant studies, addressing common concerns about batch-to-batch consistency in labeled compounds.

The compound's role in translational neuroscience continues to evolve, particularly with rising interest in small-molecule PET tracers. Searches combining its CAS No. 1583277-33-1 with terms like "blood-brain barrier permeability" or "neuroreceptor occupancy" underscore its multidisciplinary utility. Future research directions may explore its potential in theranostic applications, bridging diagnostic imaging and therapeutic monitoring—an area poised for growth in personalized neurology.